Cas no 67219-80-1 (ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate)
67219-80-1 structure
Product Name:ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate
CAS No:67219-80-1
MF:C8H12N2O3
MW:184.192481994629
CID:4128577
PubChem ID:12412765
Update Time:2025-04-24
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 3-(hydroxymethyl)-5-methyl-, ethyl ester
- ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate
- EN300-216690
- SCHEMBL5445129
- BJIQFMGPPXKILA-UHFFFAOYSA-N
- ethyl 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylate
- ethyl 3-hydroxymethyl-5-methyl-1H-pyrazole-4-carboxylate
- 67219-80-1
- SCHEMBL13506263
-
- Inchi： 1S/C8H12N2O3/c1-3-13-8(12)7-5(2)9-10-6(7)4-11/h11H,3-4H2,1-2H3,(H,9,10)
- InChI Key： BJIQFMGPPXKILA-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C(OCC)=O)C(CO)=N1
Computed Properties
- Exact Mass: 184.08479225Da
- Monoisotopic Mass: 184.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 75.2Ų
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-216690-0.05g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 0.05g |
$202.0 | 2023-09-16 | |
| Enamine | EN300-216690-0.1g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 0.1g |
$301.0 | 2023-09-16 | |
| Enamine | EN300-216690-0.25g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 0.25g |
$431.0 | 2023-09-16 | |
| Enamine | EN300-216690-0.5g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 0.5g |
$679.0 | 2023-09-16 | |
| Enamine | EN300-216690-1.0g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 1.0g |
$871.0 | 2023-07-07 | |
| Enamine | EN300-216690-2.5g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 2.5g |
$1707.0 | 2023-09-16 | |
| Enamine | EN300-216690-5.0g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 5.0g |
$2525.0 | 2023-07-07 | |
| Enamine | EN300-216690-10.0g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 10.0g |
$3746.0 | 2023-07-07 | |
| Enamine | EN300-216690-1g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 1g |
$871.0 | 2023-09-16 | |
| Enamine | EN300-216690-5g |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate |
67219-80-1 | 95% | 5g |
$2525.0 | 2023-09-16 |
ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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